2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide

• IUPAC Name: 2-methyl-3-nitro-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17N3O4/c1-3-16(21)18-12-7-9-13(10-8-12)19-17(22)14-5-4-6-15(11(14)2)20(23)24/h4-10H,3H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: OLSZPNLLUYCOTG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide, also known as MPAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAP belongs to the class of benzamides and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide is not fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting the activity of MAO, this compound increases the levels of these neurotransmitters in the brain, which can lead to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine and serotonin levels in the brain, which can lead to its antidepressant effects. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide in lab experiments is its high potency and selectivity for MAO inhibition. This makes it a useful tool for studying the role of MAO in various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide. One area of interest is its potential use in the treatment of addiction. This compound has been shown to reduce drug-seeking behavior in animal models, suggesting that it may have potential as a treatment for addiction. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has been shown to have neuroprotective effects in animal models, suggesting that it may have potential as a therapeutic agent for these diseases.

Scientific Research Applications

2-methyl-3-nitro-N-[4-(propionylamino)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various scientific fields. One of the primary areas of research has been in the field of neuroscience, where this compound has been shown to have neuroprotective effects. This compound has also been studied for its potential use in the treatment of addiction and as an antidepressant.